OSI-420, Free Base (Desmethyl Erlotinib)
OSI-420, Free Base (Desmethyl Erlotinib)
Brand Name:
Vulcanchem
CAS No.:
183321-86-0
VCID:
VC0019939
InChI:
InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(27-8-7-25)20(28-10-9-26-2)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
SMILES:
COCCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)OCCO
Molecular Formula:
C21H21N3O4
Molecular Weight:
379.4 g/mol
OSI-420, Free Base (Desmethyl Erlotinib)
CAS No.: 183321-86-0
Reference Standards
VCID: VC0019939
Molecular Formula: C21H21N3O4
Molecular Weight: 379.4 g/mol
| CAS No. | 183321-86-0 |
|---|---|
| Product Name | OSI-420, Free Base (Desmethyl Erlotinib) |
| Molecular Formula | C21H21N3O4 |
| Molecular Weight | 379.4 g/mol |
| IUPAC Name | 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyethanol |
| Standard InChI | InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(27-8-7-25)20(28-10-9-26-2)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24) |
| Standard InChIKey | KOQIAZNBAWFSQM-UHFFFAOYSA-N |
| SMILES | COCCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)OCCO |
| Canonical SMILES | COCCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)OCCO |
| Synonyms | 2-[[4-[(3-Ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]ethanol; CP 373420; |
| PubChem Compound | 10317566 |
| Last Modified | Nov 11 2021 |
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